Cas no 175897-67-3 (3-(4-tert-butylphenyl)-2-hydroxypropanoic acid)
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
- 3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic Acid
- 175897-67-3
- AKOS015151175
- SCHEMBL18248097
- 3-(4-(tert-Butyl)phenyl)-2-hydroxypropanoic acid
- SY339551
- EN300-1452031
- MFCD11937589
-
- Inchi: 1S/C13H18O3/c1-13(2,3)10-6-4-9(5-7-10)8-11(14)12(15)16/h4-7,11,14H,8H2,1-3H3,(H,15,16)
- InChI Key: OGKNRFVATXGLIO-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)CC1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 222.125594432g/mol
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.5Ų
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452031-0.05g |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 0.05g |
$827.0 | 2023-06-06 | ||
| Enamine | EN300-1452031-0.1g |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 0.1g |
$867.0 | 2023-06-06 | ||
| Enamine | EN300-1452031-0.25g |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 0.25g |
$906.0 | 2023-06-06 | ||
| Enamine | EN300-1452031-0.5g |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 0.5g |
$946.0 | 2023-06-06 | ||
| Enamine | EN300-1452031-1.0g |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 1g |
$986.0 | 2023-06-06 | ||
| Enamine | EN300-1452031-2.5g |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 2.5g |
$1931.0 | 2023-06-06 | ||
| Enamine | EN300-1452031-5.0g |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 5g |
$2858.0 | 2023-06-06 | ||
| Enamine | EN300-1452031-10.0g |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 10g |
$4236.0 | 2023-06-06 | ||
| Enamine | EN300-1452031-50mg |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 50mg |
$468.0 | 2023-09-29 | ||
| Enamine | EN300-1452031-100mg |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid |
175897-67-3 | 100mg |
$490.0 | 2023-09-29 |
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
Research Brief on 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid (CAS: 175897-67-3): Recent Advances and Applications
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid (CAS: 175897-67-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a tert-butylphenyl group and a hydroxypropanoic acid moiety, has been the subject of several cutting-edge studies exploring its biological activities, synthetic pathways, and drug development potential.
Recent pharmacological studies have demonstrated that 175897-67-3 exhibits promising anti-inflammatory properties through selective modulation of COX-2 enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound showed 40-60% greater selectivity for COX-2 inhibition compared to traditional NSAIDs, with significantly reduced gastrointestinal side effects in preclinical models. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.
In the area of synthetic chemistry, researchers have made notable progress in optimizing the production of 175897-67-3. A team from MIT recently developed a novel biocatalytic synthesis route using engineered ketoreductases, achieving an 85% yield improvement over traditional chemical synthesis methods. This breakthrough, published in ACS Catalysis (2023), addresses previous challenges in stereoselective synthesis and could significantly reduce production costs for pharmaceutical applications.
The compound's potential in oncology has also emerged as an important research focus. Studies have identified 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid as a potent inhibitor of histone deacetylases (HDACs), particularly HDAC6. Research from the Dana-Farber Cancer Institute demonstrated that this compound induced apoptosis in multiple myeloma cell lines at nanomolar concentrations while showing minimal toxicity to normal cells, suggesting its promise as a targeted cancer therapy candidate.
From a drug delivery perspective, recent work has explored the formulation of 175897-67-3 into nanoparticle carriers to enhance bioavailability. A 2024 study in the International Journal of Pharmaceutics reported successful development of PEGylated liposomal formulations that improved the compound's plasma half-life by 3-fold in animal models, addressing previous pharmacokinetic limitations observed with the free compound.
Looking forward, the diverse biological activities and improved synthetic accessibility of 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid position it as a valuable scaffold for further medicinal chemistry optimization. Current research efforts are focusing on structure-activity relationship studies to develop more potent and selective derivatives, with several candidates already entering preclinical development pipelines. The compound's unique chemical features continue to inspire innovative applications across multiple therapeutic areas.
175897-67-3 (3-(4-tert-butylphenyl)-2-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)